Ethylenediamine-N,N,N’,N’-tetraacetic Acid Disodium Dihydrate
Ethylenediamine-N,N,N’,N’-tetraacetic Acid Disodium Dihydrate
Edetate Disodium is the disodium salt form of edetate, a heavy metal chelating agent with anti-hypercalcemic and anti-arrhythmic properties. Edetate, a heavy metal antagonist, chelates divalent and trivalent metals, forming soluble stable complexes which are readily excreted by the kidneys, thereby can be used to lower serum calcium concentrations. In addition, this agent exerts a negative inotropic effect on the heart through a transiently induced hypocalcemic state, thereby antagonizing the inotropic and chronotropic effects of digitalis glycosides on the ventricles of the heart. Upon ocular administration, edetate exerts its ophthalmic effect by chelating calcium to form soluble complexes, thereby removing corneal calcium deposits.
Brand Name:
Vulcanchem
CAS No.:
6381-92-6
VCID:
VC0123631
InChI:
InChI=1S/C10H16N2O8.2Na.2H2O/c13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20;;;;/h1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20);;;2*1H2/q;2*+1;;/p-2
SMILES:
C(CN(CC(=O)O)CC(=O)[O-])N(CC(=O)O)CC(=O)[O-].O.O.[Na+].[Na+]
Molecular Formula:
C₁₀H₁₄N₂Na₂O₈•2H₂O
Molecular Weight:
372.24 g/mol
Ethylenediamine-N,N,N’,N’-tetraacetic Acid Disodium Dihydrate
CAS No.: 6381-92-6
Reference Standards
VCID: VC0123631
Molecular Formula: C₁₀H₁₄N₂Na₂O₈•2H₂O
Molecular Weight: 372.24 g/mol
| CAS No. | 6381-92-6 |
|---|---|
| Product Name | Ethylenediamine-N,N,N’,N’-tetraacetic Acid Disodium Dihydrate |
| Molecular Formula | C₁₀H₁₄N₂Na₂O₈•2H₂O |
| Molecular Weight | 372.24 g/mol |
| IUPAC Name | disodium;2-[2-[carboxylatomethyl(carboxymethyl)amino]ethyl-(carboxymethyl)amino]acetate;dihydrate |
| Standard InChI | InChI=1S/C10H16N2O8.2Na.2H2O/c13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20;;;;/h1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20);;;2*1H2/q;2*+1;;/p-2 |
| Standard InChIKey | OVBJJZOQPCKUOR-UHFFFAOYSA-L |
| SMILES | C(CN(CC(=O)O)CC(=O)[O-])N(CC(=O)O)CC(=O)[O-].O.O.[Na+].[Na+] |
| Canonical SMILES | C(CN(CC(=O)O)CC(=O)[O-])N(CC(=O)O)CC(=O)[O-].O.O.[Na+].[Na+] |
| Melting Point | Mp 252 dec. (dihydrate) |
| Description | Edetate Disodium is the disodium salt form of edetate, a heavy metal chelating agent with anti-hypercalcemic and anti-arrhythmic properties. Edetate, a heavy metal antagonist, chelates divalent and trivalent metals, forming soluble stable complexes which are readily excreted by the kidneys, thereby can be used to lower serum calcium concentrations. In addition, this agent exerts a negative inotropic effect on the heart through a transiently induced hypocalcemic state, thereby antagonizing the inotropic and chronotropic effects of digitalis glycosides on the ventricles of the heart. Upon ocular administration, edetate exerts its ophthalmic effect by chelating calcium to form soluble complexes, thereby removing corneal calcium deposits. |
| Related CAS | 60-00-4 (Parent) |
| Synonyms | (Ethylenedinitrilo)tetraacetic Acid Disodium Salt Dihydrate; N,N’-1,2-Ethanediylbis[N-(carboxymethyl)glycine Disodium Salt Dihydrate; Disodium EDTA Dihydrate; Disodium Dihydrogen Ethylenediaminetetraacetate Dihydrate; Disodium Edetate Dihydrate; Diso |
| PubChem Compound | 636371 |
| Last Modified | Nov 11 2021 |
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